Cas no 514800-77-2 (3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde)
3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde is a versatile intermediate in organic synthesis, particularly valued for its functionalized pyrazole and benzaldehyde moieties. The compound features a nitro-substituted pyrazole ring, enhancing its reactivity in nucleophilic substitution and reduction reactions, while the methoxy and aldehyde groups offer additional sites for further derivatization. Its structural complexity makes it useful in pharmaceutical and agrochemical research, where it can serve as a precursor for bioactive molecules. The compound is characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile facilitates controlled modifications, making it a valuable building block in heterocyclic chemistry.
514800-77-2 structure
Product Name:3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde
CAS No:514800-77-2
MF:C14H15N3O4
MW:289.286603212357
MDL:MFCD01114924
CID:1074270
PubChem ID:673667
Update Time:2025-11-01
3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
- 3-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YLMETHYL)-4-METHOXY-BENZALDEHYDE
- 3-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-4-methoxybenzaldehyde
- CS-0215238
- AKOS000309372
- Oprea1_787591
- AKOS015922551
- ALBB-004480
- DTXSID501155075
- STK344190
- EN300-229375
- VS-01690
- 3-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YLMETHYL)-4-METHOXYBENZALDEHYDE
- MFCD01114924
- Z275169826
- 514800-77-2
- BBL007608
- 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-4-methoxybenzaldehyde
- 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde
-
- MDL: MFCD01114924
- Inchi: 1S/C14H15N3O4/c1-9-14(17(19)20)10(2)16(15-9)7-12-6-11(8-18)4-5-13(12)21-3/h4-6,8H,7H2,1-3H3
- InChI Key: LGQORZMQGBSBIF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=O)=CC=1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 289.10625597g/mol
- Monoisotopic Mass: 289.10625597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 89.9Ų
3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115421-1g |
3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 95% | 1g |
$240 | 2023-02-17 | |
| Chemenu | CM115421-5g |
3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 95% | 5g |
$720 | 2023-02-17 | |
| Chemenu | CM115421-10g |
3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 95% | 10g |
$1080 | 2023-02-17 | |
| abcr | AB374987-500 mg |
3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 500MG |
€313.80 | 2023-01-15 | ||
| abcr | AB374987-1 g |
3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 1g |
€406.00 | 2023-04-26 | ||
| abcr | AB374987-5 g |
3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 5g |
€1074.00 | 2023-04-26 | ||
| Chemenu | CM115421-1g |
3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM115421-5g |
3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM115421-10g |
3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 95% | 10g |
$1080 | 2021-08-06 | |
| TRC | D471588-50mg |
3-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
514800-77-2 | 50mg |
$ 50.00 | 2022-06-05 |
3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-4-methoxybenzaldehyde Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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